Methyl 5-chloro-3-fluoropyridine-2-carboxylate
Overview
Description
“Methyl 5-chloro-3-fluoropyridine-2-carboxylate” is a chemical compound with the CAS Number: 1200498-40-3 . It has a molecular weight of 189.57 and its IUPAC name is methyl 5-chloro-3-fluoro-2-pyridinecarboxylate . The compound is typically stored at ambient temperature and is in the form of a solid powder .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H5ClFNO2/c1-12-7(11)6-5(9)2-4(8)3-10-6/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
“this compound” is a solid powder at room temperature . It has a molecular weight of 189.57 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Fluoropyrimidines and Cancer Therapy
Fluoropyrimidines, such as 5-Fluorouracil (5-FU), are widely utilized in cancer treatment due to their ability to inhibit thymidylate synthase, an enzyme necessary for DNA synthesis, thus preventing tumor growth. Methyl 5-chloro-3-fluoropyridine-2-carboxylate could serve as a precursor or intermediate in synthesizing more effective fluoropyrimidine-based drugs with enhanced selectivity and reduced side effects (Gmeiner, 2020). The development of novel drugs like TAS-102, which combines trifluridine with a thymidine phosphorylase inhibitor, exemplifies the ongoing efforts to improve the therapeutic index of fluoropyrimidines. TAS-102 has shown promise in treating 5-FU-refractory metastatic colorectal cancer, highlighting the importance of novel compounds in overcoming resistance to existing therapies (Lenz, Stintzing, & Loupakis, 2015).
Enhancing Drug Efficacy and Reducing Toxicity
Research on this compound and related compounds also focuses on enhancing the efficacy and reducing the toxicity of fluoropyrimidines. This involves exploring the mechanisms of action at the molecular level, such as the incorporation into RNA and DNA, which disrupts the cancer cells' genetic material. Additionally, understanding the metabolic pathways and potential toxicities associated with fluoropyrimidine therapy is crucial for developing safer treatment options. Studies have suggested that the toxicity of these compounds can be mitigated by optimizing administration routes and dosages, thereby maximizing their therapeutic potential while minimizing adverse effects (Eaton et al., 2008).
Safety and Hazards
The compound is associated with several hazard statements: H302+H312+H332;H319;H335 . This indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may also cause eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
methyl 5-chloro-3-fluoropyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO2/c1-12-7(11)6-5(9)2-4(8)3-10-6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSCZOWZTTGYYRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=N1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10673249 |
Source
|
| Record name | Methyl 5-chloro-3-fluoropyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10673249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1200498-40-3 |
Source
|
| Record name | Methyl 5-chloro-3-fluoropyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10673249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 5-chloro-3-fluoropyridine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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